Combined experimental and theoretical investigations of clay–polymer nanocomposites: intercalation of single bifunctional organic compounds in Na+-montmorillonite and Na+-hectorite clays for the design of new materials
Journal of Materials Chemistry Pub Date: 2003-09-04 DOI: 10.1039/B307752G
Abstract
This paper reports a study of the intercalation of single bifunctional poly(ethylene oxide)- and poly(propylene oxide)-based compounds, with and without modified end groups, in Na+-montmorillonite and Na+-hectorite clays as the starting point for the design of new non-exfoliated clay–

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